N-(2,4-dichlorophenyl)-N'-(4-phenyl-1,3-thiazol-2-yl)urea

• IUPAC Name: 1-(2,4-dichlorophenyl)-3-(4-phenyl-1,3-thiazol-2-yl)urea
• InChI: InChI=1S/C16H11Cl2N3OS/c17-11-6-7-13(12(18)8-11)19-15(22)21-16-20-14(9-23-16)10-4-2-1-3-5-10/h1-9H,(H2,19,20,21,22)
• InChI Key: OHNDBGSNJZOGEO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=CSC(=N2)NC(=O)NC3=C(C=C(C=C3)Cl)Cl
• Molecular Formula: C16H11Cl2N3OS
• Molecular Weight: 364.2 g/mol

Description

N-(2,4-dichlorophenyl)-N'-(4-phenyl-1,3-thiazol-2-yl)urea, also known as DCPTU, is a chemical compound that has been widely used in scientific research. DCPTU is a urea derivative and has been shown to have various biochemical and physiological effects.

Mechanism of Action

N-(2,4-dichlorophenyl)-N'-(4-phenyl-1,3-thiazol-2-yl)urea acts as a blocker of TRPM8 and voltage-gated potassium channels and an activator of TRPA1 channels. TRPM8 channels are activated by cold temperatures and menthol, while voltage-gated potassium channels are involved in the regulation of membrane potential. TRPA1 channels are activated by various stimuli, including cold temperatures, environmental irritants, and inflammatory mediators. By blocking or activating these channels, N-(2,4-dichlorophenyl)-N'-(4-phenyl-1,3-thiazol-2-yl)urea can modulate various biological processes.
Biochemical and Physiological Effects:
N-(2,4-dichlorophenyl)-N'-(4-phenyl-1,3-thiazol-2-yl)urea has been shown to have various biochemical and physiological effects, including its ability to modulate thermosensation, pain perception, and inflammation. N-(2,4-dichlorophenyl)-N'-(4-phenyl-1,3-thiazol-2-yl)urea has also been shown to have anti-tumor activity and to inhibit the growth of various cancer cell lines. Additionally, N-(2,4-dichlorophenyl)-N'-(4-phenyl-1,3-thiazol-2-yl)urea has been shown to have neuroprotective effects and to improve cognitive function in animal models.

Advantages and Limitations for Lab Experiments

N-(2,4-dichlorophenyl)-N'-(4-phenyl-1,3-thiazol-2-yl)urea is a useful tool for studying the role of TRPM8, voltage-gated potassium, and TRPA1 channels in various biological processes. N-(2,4-dichlorophenyl)-N'-(4-phenyl-1,3-thiazol-2-yl)urea is relatively easy to synthesize and can be used in a laboratory setting. However, one limitation of N-(2,4-dichlorophenyl)-N'-(4-phenyl-1,3-thiazol-2-yl)urea is its specificity, as it may also affect other ion channels and receptors. Additionally, the effects of N-(2,4-dichlorophenyl)-N'-(4-phenyl-1,3-thiazol-2-yl)urea may vary depending on the cell type and experimental conditions used.

Future Directions

There are several future directions for the use of N-(2,4-dichlorophenyl)-N'-(4-phenyl-1,3-thiazol-2-yl)urea in scientific research. One area of interest is the development of N-(2,4-dichlorophenyl)-N'-(4-phenyl-1,3-thiazol-2-yl)urea analogs with increased specificity and potency. Additionally, N-(2,4-dichlorophenyl)-N'-(4-phenyl-1,3-thiazol-2-yl)urea could be used in combination with other compounds to study the interactions between different ion channels and receptors. Finally, N-(2,4-dichlorophenyl)-N'-(4-phenyl-1,3-thiazol-2-yl)urea could be used in preclinical studies to investigate its potential therapeutic applications in various diseases, including cancer and neurodegenerative disorders.
Conclusion:
N-(2,4-dichlorophenyl)-N'-(4-phenyl-1,3-thiazol-2-yl)urea is a useful tool for studying the role of ion channels and receptors in various biological processes. N-(2,4-dichlorophenyl)-N'-(4-phenyl-1,3-thiazol-2-yl)urea has been shown to have various biochemical and physiological effects, including its ability to modulate thermosensation, pain perception, and inflammation. While N-(2,4-dichlorophenyl)-N'-(4-phenyl-1,3-thiazol-2-yl)urea has some limitations, its ease of synthesis and versatility make it a valuable compound for scientific research. Future studies on N-(2,4-dichlorophenyl)-N'-(4-phenyl-1,3-thiazol-2-yl)urea could lead to the development of new therapies for various diseases.

Scientific Research Applications

N-(2,4-dichlorophenyl)-N'-(4-phenyl-1,3-thiazol-2-yl)urea has been used in various scientific research studies, including its use as a TRPM8 channel blocker, a voltage-gated potassium channel blocker, and a TRPA1 channel activator. TRPM8 channels are involved in thermosensation, while voltage-gated potassium channels play a role in regulating membrane potential. TRPA1 channels are involved in pain perception and inflammation. N-(2,4-dichlorophenyl)-N'-(4-phenyl-1,3-thiazol-2-yl)urea has also been used as a tool to study the role of these channels in various biological processes.